N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-(benzenesulfonylmethyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11N3O4S2/c18-13(11-7-4-8-22-11)15-14-17-16-12(21-14)9-23(19,20)10-5-2-1-3-6-10/h1-8H,9H2,(H,15,17,18)
• InChI Key: HOJHDBKQVUQWKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC2=NN=C(O2)NC(=O)C3=CC=CS3
• Molecular Formula: C14H11N3O4S2
• Molecular Weight: 349.4 g/mol
• CAS No.: 923481-88-3

Description

N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide, also known as POSMT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. POSMT is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. This compound has been found to exhibit various biological activities, making it a promising candidate for use in many fields of research.

Scientific Research Applications

Chemistry and Pharmacological Evaluation

A study explored the synthesis and pharmacological evaluation of new analogues related to the compound, focusing on their potent and selective antagonistic properties for specific receptors. This research contributes to the understanding of structure-activity relationships (SAR) of these compounds as selective and potent antagonists, indicating their potential in receptor-targeted therapies (Liao et al., 2000).

Antimicrobial Activities

Another research avenue involves the synthesis of biologically active derivatives that exhibited significant activities against bacterial and fungal strains. This underscores the potential of such compounds in developing new antimicrobial agents (Babu et al., 2013).

Synthesis Techniques

Efficient and straightforward synthesis strategies for derivatives, including dihydropyrazoles, have been described, emphasizing the compound's versatility as an intermediate for further chemical modifications. This research highlights the compound's utility in preparing various pharmacologically relevant structures (Zhu et al., 2011).

Anticancer Evaluation

Derivatives have been designed, synthesized, and evaluated for anticancer activity against multiple cancer cell lines, showing moderate to excellent activity. Such studies indicate the potential of these compounds in cancer treatment, particularly in targeted therapy (Ravinaik et al., 2021).

Green Synthesis Approaches

Research has also focused on green synthesis methods for producing related compounds, along with their antimicrobial activity. This approach not only provides a sustainable method of production but also adds value in the search for new antimicrobial agents (Sowmya et al., 2018).